4-{[(4-Methoxyphenyl)sulfonyl]oxy}
Description
4-{[(4-Methoxyphenyl)sulfonyl]oxy} is a sulfonate ester derivative characterized by a methoxyphenyl group attached to a sulfonyloxy (–SO₂O–) moiety. This structure confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as a protecting group or intermediate in pharmaceuticals and polymers. The methoxy (–OCH₃) substituent at the para position enhances electron-donating effects, influencing reactivity and solubility compared to non-oxygenated analogs .
Properties
Molecular Formula |
C14H12O6S |
|---|---|
Molecular Weight |
308.304 |
IUPAC Name |
4-(4-methoxyphenyl)sulfonyloxybenzoic acid |
InChI |
InChI=1S/C14H12O6S/c1-19-11-6-8-13(9-7-11)21(17,18)20-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3,(H,15,16) |
InChI Key |
CFOCFGGNQSAPMA-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Sulfonate Esters
Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate (CAS 98634-20-9)
- Structure : Replaces the methoxy group with a methyl (–CH₃) at the para position of the phenyl ring.
- Molecular Formula : C₁₆H₁₆O₅S.
- Key Differences :
[3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride (CAS 874959-95-2)
- Structure: A sulfonyl chloride with a methoxyphenoxy substituent at the meta position.
- Molecular Formula : C₁₃H₁₁ClO₄S.
- Key Differences: The sulfonyl chloride (–SO₂Cl) group is highly reactive, enabling nucleophilic substitutions, unlike the sulfonate ester’s stability under basic conditions. Solubility: Slightly soluble in chloroform, methanol, and DMSO .
| Compound | Molecular Formula | Molecular Weight | Solubility | Reactivity Profile |
|---|---|---|---|---|
| 4-{[(4-Methoxyphenyl)sulfonyl]oxy} (Inferred) | C₇H₇O₅S* | ~218.2 | Polar aprotic solvents† | Moderate stability‡ |
| Ethyl 4-{[(4-Methylphenyl)sulfonyl]oxy}benzoate | C₁₆H₁₆O₅S | 320.36 | Low polarity solvents | Base-stable, acid-labile |
| [3-(4-Methoxyphenoxy)Phenyl]Sulfonyl Chloride | C₁₃H₁₁ClO₄S | 298.74 | Chloroform, DMSO | High reactivity with nucleophiles |
*Assumed based on core structure; †Predicted from methoxy’s polarity; ‡Inferred from sulfonate ester stability .
Sulfonamide Derivatives
4-{[(4-Methoxyphenyl)sulfonyl]amino}benzoic Acid (CAS N/A)
- Structure : A sulfonamide-linked benzoic acid with a para-methoxy group.
- Molecular Formula: C₁₄H₁₃NO₅S.
- Key Differences: The sulfonamide (–SO₂NH–) group increases hydrogen-bonding capacity, enhancing crystallinity compared to sulfonate esters. Applications: Potential use in drug design due to bioactivity in sulfonamide-based therapeutics .
2-{[(4-Methoxyphenyl)sulfonyl]amino}-4-methylpentanoic Acid (CAS 68377-65-1)
- Structure : A leucine derivative functionalized with a methoxyphenylsulfonyl group.
- Molecular Formula: C₁₃H₁₈NO₅S.
Furanone-Based Sulfonates
(5R)-5-{[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy}-4-[(4-methoxyphenyl)sulfonyl]-2(5H)-furanone (2.10b)
- Structure: A complex furanone derivative with a chiral sulfonate group.
- Key Differences :
- The bicyclic terpene moiety (from the cyclohexyl group) enhances lipophilicity, favoring membrane permeability.
- Synthesis Challenges: HRMS analysis failed to detect M⁺ ions, suggesting instability or isomerization during synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
